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Compound of Interest

Compound Name: D4R agonist-1

Cat. No.: B12378655

D4R Agonist-1 Technical Support Center

Welcome to the technical support center for D4R Agonist-1. This resource is designed to
assist researchers, scientists, and drug development professionals in troubleshooting
experimental variability and addressing common issues encountered when working with D4R
Agonist-1.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for D4R Agonist-17?

Al: D4R Agonist-1 is a selective agonist for the Dopamine D4 Receptor (D4R). The D4R is a
G protein-coupled receptor (GPCR) that primarily couples to the Gai/o subunit. Upon activation
by an agonist like D4R Agonist-1, the receptor inhibits adenylyl cyclase, leading to a decrease
in intracellular cyclic AMP (cAMP) levels. This signaling cascade can influence various
downstream cellular processes.

Q2: What are the common downstream signaling pathways affected by D4R Agonist-1?

A2: Beyond the canonical Gai/o-mediated inhibition of adenylyl cyclase, D4R activation can
also modulate other signaling pathways, including:

 MAPK/ERK Pathway: In some cell types, D4R activation can stimulate the mitogen-activated
protein kinase (MAPK) pathway, particularly the extracellular signal-regulated kinase (ERK).
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o Calcium Mobilization: D4R activation has been reported to influence intracellular calcium
levels through various mechanisms, depending on the cellular context.

e lon Channel Modulation: D4Rs can modulate the activity of certain ion channels, such as G-
protein-regulated inwardly rectifying potassium channels (GIRKS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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